N-(2-cyano-3-ethyl-3-methyl-3,4-dihydro-1-naphthalenyl)benzamide

• IUPAC Name: N-(2-cyano-3-ethyl-3-methyl-4H-naphthalen-1-yl)benzamide
• InChI: InChI=1S/C21H20N2O/c1-3-21(2)13-16-11-7-8-12-17(16)19(18(21)14-22)23-20(24)15-9-5-4-6-10-15/h4-12H,3,13H2,1-2H3,(H,23,24)
• InChI Key: XPMCJRGCOLKVPI-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC2=CC=CC=C2C(=C1C#N)NC(=O)C3=CC=CC=C3)C
• Molecular Formula: C21H20N2O
• Molecular Weight: 316.4 g/mol

Description

N-(2-cyano-3-ethyl-3-methyl-3,4-dihydro-1-naphthalenyl)benzamide, also known as AM 251, is a synthetic cannabinoid receptor antagonist. It was first synthesized in 1999 by researchers at the University of Aberdeen and has since been widely studied for its potential therapeutic applications in various fields.

Mechanism of Action

N-(2-cyano-3-ethyl-3-methyl-3,4-dihydro-1-naphthalenyl)benzamide 251 acts as a selective antagonist of the cannabinoid receptor type 1 (CB1). CB1 receptors are primarily located in the brain and are involved in a wide range of physiological processes such as pain perception, appetite, and mood regulation. By blocking the CB1 receptor, N-(2-cyano-3-ethyl-3-methyl-3,4-dihydro-1-naphthalenyl)benzamide 251 can modulate these processes and potentially provide therapeutic benefits.
Biochemical and Physiological Effects:
N-(2-cyano-3-ethyl-3-methyl-3,4-dihydro-1-naphthalenyl)benzamide 251 has been shown to have a range of biochemical and physiological effects. It can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. It can also reduce pain perception by blocking the CB1 receptor in the spinal cord. In addition, N-(2-cyano-3-ethyl-3-methyl-3,4-dihydro-1-naphthalenyl)benzamide 251 has been shown to have anti-tumor effects by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

N-(2-cyano-3-ethyl-3-methyl-3,4-dihydro-1-naphthalenyl)benzamide 251 has several advantages for use in lab experiments. It is highly selective for the CB1 receptor and has a well-characterized mechanism of action. It is also relatively stable and easy to handle. However, one limitation is that it can be difficult to dissolve in some solvents, which can affect its bioavailability and potency.

Future Directions

There are several potential future directions for research on N-(2-cyano-3-ethyl-3-methyl-3,4-dihydro-1-naphthalenyl)benzamide 251. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential as an analgesic for chronic pain. Additionally, further studies are needed to fully understand the anti-tumor properties of N-(2-cyano-3-ethyl-3-methyl-3,4-dihydro-1-naphthalenyl)benzamide 251 and its potential as a cancer treatment.

Scientific Research Applications

N-(2-cyano-3-ethyl-3-methyl-3,4-dihydro-1-naphthalenyl)benzamide 251 has been extensively studied for its potential therapeutic applications in various fields such as neurology, oncology, and psychiatry. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties.